molecular formula H8I2MgO10 B576733 Magnesium iodate tetrahydrate CAS No. 13446-17-8

Magnesium iodate tetrahydrate

Cat. No. B576733
CAS RN: 13446-17-8
M. Wt: 446.168
InChI Key: QRDFCLGYWATLRM-UHFFFAOYSA-L
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Description

Magnesium iodate tetrahydrate is a compound with the linear formula: Mg (IO3)2 · 4H2O . It is a well-defined monoclinic crystal of high luster .


Synthesis Analysis

Magnesium iodate tetrahydrate can be prepared by the reaction of iodic acid and magnesium hydroxide. The reaction is as follows: Mg (OH)2+2HIO3→Mg (IO3)2+H2O . The resulting tetrahydrate is relatively insoluble .


Molecular Structure Analysis

The molecular structure of Magnesium iodate tetrahydrate is represented by the linear formula: Mg (IO3)2 · 4H2O . The molecular weight of the compound is 446.17 .


Chemical Reactions Analysis

When heated, Magnesium iodate tetrahydrate loses two waters of hydration at 510°C and the other two at 620°C .


Physical And Chemical Properties Analysis

Magnesium iodate tetrahydrate is a white crystalline substance . It is relatively insoluble but is easily soluble in sulfuric acid . When heated, it loses two waters of hydration at 510°C and the other two at 620°C .

Scientific Research Applications

  • Magnesium iodate tetrahydrate has been studied for its radiolysis properties, particularly in relation to neutron irradiation and the role of water of crystallization in its retention studies (Shrestha, Hellwig, & Keller, 1978).

  • The use of magnesium and its alloys, which includes magnesium iodate tetrahydrate, has been extensively researched for orthopedic applications. These studies have focused on improving the biomedical performance of magnesium alloys through various methods such as alloying and surface modification (Radha & Sreekanth, 2017).

  • Magnesium, including magnesium iodate tetrahydrate, plays an essential role in human health, being involved in over 600 enzymatic reactions, including energy metabolism and protein synthesis. Its availability is crucial in several clinical situations (de Baaij, Hoenderop, & Bindels, 2015).

  • The study of magnesium iodate decahydrate's crystal structure, Raman spectra, and thermal decomposition has provided insights into the geometric and energetic distortion of iodate ions and the dehydration process of magnesium iodates (Suchanek, Zhang, & Lutz, 1996).

  • Magnesium iodate has also been investigated for its potential in the synthesis of tetrahydro-1,2-oxazines, showcasing its role in chemical reactions and organic synthesis (Ganton & Kerr, 2004).

  • Magnesium iodate's role in the liquid metal extraction of neodymium from NdFeB magnet scrap by diffusion has been studied, highlighting its importance in recycling and material science applications (Xu, Chumbley, & Laabs, 1999).

Safety And Hazards

Magnesium iodate tetrahydrate is classified as an oxidizer and may intensify fire . It can cause skin, eye, and respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed .

Future Directions

There is ongoing research into the properties of Magnesium iodate tetrahydrate. For example, a recent study successfully grew centimeter-sized large crystals of a new magnesium iodate via a facile aqua-solution method . This compound exhibits an interesting structural feature, namely, [(IO2 (OH))2 (IO3)]− pseudo-chains interacting with [Mg(H2O)6]2+ octahedra via the hydrogen bonds . This research suggests potential future directions in the study and application of Magnesium iodate tetrahydrate.

properties

IUPAC Name

magnesium;diiodate;tetrahydrate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2HIO3.Mg.4H2O/c2*2-1(3)4;;;;;/h2*(H,2,3,4);;4*1H2/q;;+2;;;;/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRDFCLGYWATLRM-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O.O.O.O.[O-]I(=O)=O.[O-]I(=O)=O.[Mg+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

H8I2MgO10
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80721549
Record name Magnesium iodate--water (1/2/4)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80721549
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

446.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Magnesium iodate tetrahydrate

CAS RN

13446-17-8
Record name Magnesium iodate--water (1/2/4)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80721549
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Citations

For This Compound
38
Citations
F Lindstrom, BG Stephens - Analytical Chemistry, 1962 - ACS Publications
… Magnesium iodate tetrahydrate is suggested as a superior primary standard for the … molecular weight led to magnesium iodate tetrahydrate. The compound has been known for a very …
Number of citations: 11 pubs.acs.org
KK Shrestha, L Hellwig, C Keller - Journal of Inorganic and Nuclear …, 1978 - Elsevier
… Abstract--The initial retention of thermal neutron irradiated magnesium iodate tetrahydrate was found to be 47% and increased to 54% for the dehydrated salt. The post irradiation …
Number of citations: 1 www.sciencedirect.com
AE Hill, S Moskowitz - Journal of the American Chemical Society, 1931 - ACS Publications
Solubility measurements are given for sodium iodate in water between 5 and 50, and for thethree-component system consisting of sodium iodate, sodium nitrate and water at 5, 25 and …
Number of citations: 9 pubs.acs.org
F Lindstrom, B Stevens - Analytical Chemistry, 1962 - ACS Publications
46.3% may be realized by silicone fluid coupling of the vial to the well of the light guide to reduce light losses at the vial-air-lucite interface. This expedi-ent is not justified because of the …
Number of citations: 0 pubs.acs.org
S MOSKOWITZ - 1930 - search.proquest.com
… The tra n sitio ns between magnesium iodate decahydrate and magnesium iodate tetrahydrate, and between magnesium iodate tetrahydrate and anhydrous magnesium iodate have …
Number of citations: 0 search.proquest.com
JE Ricci, AJ Freedman - Journal of the American Chemical …, 1952 - ACS Publications
… A few points on the 25 isotherm of the system Mg(I03)2-HI0s-H20 are reported indicating a marked increase in the solublity of magnesium iodate tetrahydrate in high concentrations of …
Number of citations: 6 pubs.acs.org
VA Stenger, RM Van Effen… - Journal of Chemical & …, 2000 - ACS Publications
… Magnesium iodate tetrahydrate was GFS primary standard grade, recrystallized in the … The magnesium iodate tetrahydrate as originally purchased assayed 99.16%. After two weeks in a …
Number of citations: 2 pubs.acs.org
AL Baetz - 1966 - search.proquest.com
… (3.63 x 10*^ moles of magnesium iodate tetrahydrate was titrated with 0.0933 M sodium hydroxide. This titration curve is shown in Figure 19. In the second titration, a mixture of 0.1732 g…
Number of citations: 5 search.proquest.com
KJ Pedersen - 1941 - gymarkiv.sdu.dk
T he purpose of this paper is to give a contribution to the discussion of the question whether the influence of a non-electrolyte on the solubility of a salt in water ma y be accounted for by …
Number of citations: 3 gymarkiv.sdu.dk
H Möller, E Suchanek, HD Lutz… - … für Naturforschung B, 1994 - degruyter.com
The crystal structure of Mg(IO 3 ) 2· 4H 2 O has been determined by neutron single crystal diffraction (P2 1 /c, Z = 2, R = 2,2% on the basis of 1107 observed reflections). Mg(IO 3 ) 2· 4H …
Number of citations: 7 www.degruyter.com

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